Cas no 1321766-28-2 ((2Z)-N-4-chloro-3-(trifluoromethyl)phenyl-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine)

• Product Name: (2Z)-N-4-chloro-3-(trifluoromethyl)phenyl-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine
• CAS No: 1321766-28-2
• MF: C₂₄H₁₇ClF₃NO₄S
• MW: 507.909294843674
• CID: 5917324
• PubChem ID: 2134861
• Update Time: 2025-05-21

(2Z)-N-4-chloro-3-(trifluoromethyl)phenyl-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine Chemical and Physical Properties

Names and Identifiers

• QSZRKOVHTAKRSD-FAJYDZGRSA-N
• F1601-0546
• (Z)-4-chloro-N-(8-methoxy-3-tosyl-2H-chromen-2-ylidene)-3-(trifluoromethyl)aniline
• N-[4-chloro-3-(trifluoromethyl)phenyl]-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine
• 1321766-28-2
• (2Z)-N-[4-chloro-3-(trifluoromethyl)phenyl]-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine
• AKOS001829627
• (2Z)-N-4-chloro-3-(trifluoromethyl)phenyl-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine

• Inchi： 1S/C24H17ClF3NO4S/c1-14-6-9-17(10-7-14)34(30,31)21-12-15-4-3-5-20(32-2)22(15)33-23(21)29-16-8-11-19(25)18(13-16)24(26,27)28/h3-13H,1-2H3/b29-23-
• InChI Key： QSZRKOVHTAKRSD-FAJYDZGRSA-N
• SMILES： C1(=N/C2=CC=C(Cl)C(C(F)(F)F)=C2)/OC2=C(C=CC=C2OC)C=C/1S(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 507.0518914g/mol
• Monoisotopic Mass: 507.0518914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 73.3Ų

Additional information on (2Z)-N-4-chloro-3-(trifluoromethyl)phenyl-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine

Introduction to (2Z)-N-4-chloro-3-(trifluoromethyl)phenyl-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine (CAS No. 1321766-28-2)

(2Z)-N-4-chloro-3-(trifluoromethyl)phenyl-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine (CAS No. 1321766-28-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a chromene scaffold, a trifluoromethyl group, and a methoxy substituent, which collectively contribute to its biological activity and pharmacological properties.

The chromene scaffold is a well-known core structure in many bioactive molecules, particularly those with antioxidant and anti-inflammatory properties. The presence of the trifluoromethyl group and the methoxy substituent further enhances the compound's stability and bioavailability, making it an attractive candidate for drug development. Additionally, the 4-methylbenzenesulfonyl moiety imparts additional functionality, potentially modulating the compound's interactions with biological targets.

Recent studies have focused on the pharmacological profile of (2Z)-N-4-chloro-3-(trifluoromethyl)phenyl-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine. One notable area of research is its potential as an anticancer agent. In vitro studies have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

Beyond its anticancer properties, this compound has also shown promise in the treatment of neurodegenerative diseases. Research has indicated that it possesses neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that (2Z)-N-4-chloro-3-(trifluoromethyl)phenyl-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine could be a valuable lead compound for developing new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of this compound have also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Specifically, it exhibits good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery. Moreover, preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In addition to its therapeutic potential, (2Z)-N-4-chloro-3-(trifluoromethyl)phenyl-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine has been explored for its use as a chemical probe in biological research. Its ability to selectively interact with specific protein targets makes it a valuable tool for elucidating molecular mechanisms underlying various diseases. This application has led to new insights into signaling pathways and potential drug targets.

The synthesis of (2Z)-N-4-chloro-3-(trifluoromethyl)phenyl-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the chromene core, introduction of the trifluoromethyl and methoxy groups, and final functionalization with the 4-methylbenzenesulfonyl moiety. Advances in synthetic chemistry have enabled more efficient routes to this compound, facilitating its large-scale production for further research and development.

In conclusion, (2Z)-N-4-chloro-3-(trifluoromethyl)phenyl-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine (CAS No. 1321766-28-2) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable molecule for both therapeutic applications and fundamental research. Ongoing studies are expected to further elucidate its potential benefits and pave the way for new treatments in various medical fields.